4-bromo-6-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one

• CAS RN: 1388064-25-2
• Molecular Formula: C8H7BrN2O2
• Molecular Weight: 243.1

Description

“4-bromo-6-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one” is a chemical compound that likely exhibits unique chemical and physical properties due to the presence of bromo and methoxy groups attached to a dihydroindenone core structure. It is an off-white solid.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 243.06. It is an off-white solid and is stored at temperatures between 0-5 degrees Celsius.

Scientific Research Applications

4-bromo-6-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one has been widely used in scientific research due to its wide range of biological activities. It has been used as an inhibitor of several enzymes, such as tyrosine hydroxylase and monoamine oxidase, and as an agonist of the serotonin receptor 5-HT2A. It has also been used to study the effects of oxidative stress in cells and to investigate the role of reactive oxygen species in disease. This compound has also been used in the synthesis of a variety of pharmaceuticals, including antifungal and anticancer drugs.

Mechanism of Action

4-bromo-6-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one has several different mechanisms of action, depending on the application. As an inhibitor of tyrosine hydroxylase and monoamine oxidase, this compound binds to the active site of the enzyme and blocks its activity. As an agonist of the serotonin receptor 5-HT2A, this compound binds to the receptor and activates it, leading to the downstream effects of serotonin. As an antioxidant, this compound scavenges reactive oxygen species and prevents them from causing oxidative damage to cells.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. As an inhibitor of tyrosine hydroxylase and monoamine oxidase, this compound has been shown to reduce the levels of dopamine and norepinephrine in the brain. As an agonist of the serotonin receptor 5-HT2A, this compound has been shown to increase the levels of serotonin in the brain, leading to an antidepressant effect. This compound has also been shown to have antioxidant activity, protecting cells from oxidative damage caused by reactive oxygen species.

Advantages and Limitations for Lab Experiments

4-bromo-6-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable in a variety of conditions. It is also non-toxic and has a wide range of biological activities, making it suitable for a variety of research applications. However, this compound is not without its limitations. It is not very water soluble, making it difficult to use in aqueous solutions. Additionally, this compound is expensive, making it difficult to use in large-scale experiments.

Future Directions

The use of 4-bromo-6-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one in scientific research is likely to continue to grow in the future. Its ability to inhibit enzymes and activate receptors makes it an attractive target for the development of new drugs. Additionally, its antioxidant activity makes it a promising candidate for the treatment of oxidative stress-related diseases. Finally, its ability to be synthesized in a variety of ways makes it a versatile compound for use in a variety of research applications.

Synthesis Methods

4-bromo-6-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one can be synthesized using a variety of methods, including the reaction of 4-bromo-6-methoxybenzoic acid with 2-amino-1,3-benzodiazole in the presence of an acid catalyst. This reaction produces this compound as the major product, with some minor side products. The reaction can also be performed in the presence of a base catalyst, but the yield is lower. The reaction can be conducted at room temperature or at an elevated temperature, depending on the desired product.